Cas no 1105213-44-2 (6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1105213-44-2
• MF: C₁₉H₁₅N₃O₅
• MW: 365.339504480362
• CID: 5771904
• Update Time: 2025-06-14

6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-[2-(9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)oxyacetyl]-4H-1,4-benzoxazin-3-one
• 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C19H15N3O5/c1-11-3-2-6-22-18(25)8-17(21-19(11)22)27-9-14(23)12-4-5-15-13(7-12)20-16(24)10-26-15/h2-8H,9-10H2,1H3,(H,20,24)
• InChI Key： INROKOYBMPMDJG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(COC3=CC(=O)N4C=CC=C(C)C4=N3)=O)C=C2NC(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Analysis of 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1105213-44-2)

The compound 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1105213-44-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrido[1,2-a]pyrimidin-2-yl and benzoxazin-3-one moieties make it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one structure aligns with this trend, as its heterocyclic framework is often associated with high binding affinity and selectivity. This has led to increased searches for "CAS 1105213-44-2 applications" and "benzoxazinone derivatives in drug discovery," reflecting growing academic and industrial interest.

From a synthetic chemistry perspective, the preparation of 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one involves multi-step organic transformations, including O-acylation and cyclization reactions. These processes are often optimized for yield and purity, as highlighted in recent publications exploring "efficient synthesis of pyridopyrimidine derivatives." The compound's CAS No. 1105213-44-2 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance.

The pharmacological profile of this compound is under active investigation, with preliminary studies suggesting interactions with ATP-binding sites of specific protein kinases. Such properties are highly relevant to current research on "precision medicine" and "personalized cancer therapy," where targeted inhibition of aberrant signaling pathways is paramount. Notably, the 9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl segment may contribute to improved metabolic stability, a key consideration in drug development.

Beyond its therapeutic potential, 6-[2-({9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one has also attracted attention in chemical biology as a tool compound for probing enzyme mechanisms. Its fluorescence properties, derived from the pyrido[1,2-a]pyrimidine core, enable applications in biomolecular imaging, aligning with the rising popularity of "fluorescent probes for live-cell imaging" in scientific literature.

In conclusion, CAS No. 1105213-44-2 represents a versatile scaffold with broad implications for medicinal chemistry and life sciences. As research progresses, this compound may address critical gaps in treating diseases with dysregulated kinase activity, while its structural features continue to inspire innovations in heterocyclic chemistry. The convergence of its pharmacological activity and synthetic accessibility positions it as a compelling subject for future studies.